Cas no 1332348-89-6 (1-Bromo-2-n-heptylthiobenzene)

• Product Name: 1-Bromo-2-n-heptylthiobenzene
• CAS No: 1332348-89-6
• MF: C₁₃H₁₉BrS
• MW: 287.25896191597
• CID: 6792921
• PubChem ID: 91658470
• Update Time: 2025-10-30

1-Bromo-2-n-heptylthiobenzene Chemical and Physical Properties

Names and Identifiers

• starbld0043515
• 1-Bromo-2-n-heptylthiobenzene
• (2-Bromophenyl)(heptyl)sulfane
• 1-Bromo-2-heptylsulfanylbenzene
• 1332348-89-6

• MDL： MFCD20040698
• Inchi： 1S/C13H19BrS/c1-2-3-4-5-8-11-15-13-10-7-6-9-12(13)14/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： TXXBGBRGELJVMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SCCCCCCC

Computed Properties

• Exact Mass: 286.03908g/mol
• Monoisotopic Mass: 286.03908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-Bromo-2-n-heptylthiobenzene

1-Bromo-2-n-heptylthiobenzene (CAS No. 1332348-89-6)

1-Bromo-2-n-heptylthiobenzene, also known by its CAS registry number 1332348-89-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzene, with a bromine atom and an n-heptylthio group attached to the benzene ring at positions 1 and 2, respectively. The structure of this compound makes it highly versatile, with applications ranging from pharmaceuticals to advanced materials.

The synthesis of 1-Bromo-2-n-heptylthiobenzene typically involves a multi-step process, often starting with the bromination of benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of its production. The use of transition metal catalysts, such as palladium or nickel complexes, has been particularly effective in achieving high yields and purity levels.

In terms of physical properties, 1-Bromo-2-n-heptylthiobenzene exhibits a melting point of approximately 70°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in organic solvents like dichloromethane and THF is relatively high, making it suitable for various solution-based reactions. The compound's stability under thermal conditions has been extensively studied, with recent research indicating that it maintains structural integrity up to 180°C before undergoing decomposition.

The chemical reactivity of 1-Bromo-2-n-heptylthiobenzene is influenced by the electron-withdrawing effects of the bromine atom and the electron-donating properties of the n-heptylthio group. These opposing effects create a unique electronic environment on the benzene ring, which can be exploited in various chemical transformations. For instance, the compound can undergo nucleophilic aromatic substitution reactions due to the activation of specific positions on the ring by these substituents.

Recent studies have highlighted the potential of 1-Bromo-2-n-heptylthiobenzene in drug discovery. Its ability to act as a scaffold for bioactive molecules has led to its use in designing novel anti-inflammatory agents and antioxidants. Researchers have also explored its role in polymer chemistry, where it serves as a building block for constructing advanced polymeric materials with tailored properties such as improved thermal stability and mechanical strength.

In addition to its chemical applications, 1-Bromo-2-n-heptylthiobenzene has found niche applications in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention behavior on various chromatographic columns makes it an ideal choice for calibrating instruments used in quality control processes across industries.

The environmental impact of synthesizing and using 1-Bromo-2-n-heptylthiobenzene has also been a topic of recent research. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic methods and continuous flow reactors are among the innovative approaches being explored to enhance sustainability in its production.

In conclusion, 1-Bromo-2-n-heptylthiobenzene (CAS No. 1332348-89-6) stands out as a multifaceted compound with diverse applications across several scientific domains. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a valuable tool for researchers and industry professionals alike.